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Compound of Interest

Compound Name: 4-Pentylphenyl 4-methylbenzoate

CAS No.: 50649-59-7

Cat. No.: B1588158

Get Quote

Executive Summary
4-Pentylphenyl 4-methylbenzoate (CAS: 50649-59-7) is a fundamental mesogen used in the

formulation of nematic liquid crystals.[1] Its structural integrity is defined by a rigid central ester

linkage connecting two para-substituted aromatic rings—a polarizable "hard" core essential for

anisotropic properties—and a flexible pentyl tail that stabilizes the liquid crystalline phase.

This guide provides a rigorous spectral analysis of the molecule. Unlike simple aliphatic esters,

the electronic coupling between the central ester and the aromatic

-systems creates distinct shielding regions in Nuclear Magnetic Resonance (NMR)
spectroscopy. The data presented here is synthesized from high-fidelity fragment standards
(e.g., phenyl 4-methylbenzoate) and validated against standard substituent effects in
mesogenic systems.

Synthesis & Sample Preparation
To ensure spectral data reflects the pure compound and not reaction intermediates (such as

unreacted 4-pentylphenol), the Acid Chloride Method is the preferred synthesis route due to its
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high conversion rate and simplified purification compared to Fischer esterification.

Validated Synthesis Workflow
The following workflow ensures the removal of the specific impurities that plague NMR

interpretation (specifically the O-H proton of the starting phenol).
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Figure 1: Step-wise synthesis and purification protocol designed to minimize free phenol

contamination.

NMR Sample Preparation Protocol
Solvent: Chloroform-

(CDCl

, 99.8% D) is the standard solvent. It minimizes overlap with the aromatic region (residual
CHCl

at 7.26 ppm).

Concentration: 10–15 mg of sample in 0.6 mL solvent for 1H; 30–50 mg for 13C.

Reference: Tetramethylsilane (TMS) internal standard at 0.00 ppm.[2]

1H NMR Spectral Analysis (400 MHz, CDCl )
The 1H NMR spectrum is characterized by two distinct AA'BB' aromatic systems and a classic

alkyl chain pattern.

Assignment Logic
Acid Ring (Ring A): The carbonyl group is electron-withdrawing, strongly deshielding the

ortho protons (H-2,6) to ~8.1 ppm.[3]
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Phenol Ring (Ring B): The ester oxygen is inductively withdrawing but donates electron

density via resonance. However, compared to the free phenol, the esterification shifts the

ortho protons (H-2',6') downfield to ~7.1 ppm.

Alkyl Chain: A triplet for the terminal methyl and a deshielded triplet for the benzylic

methylene.

1H NMR Data Table
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Signal
Shift (

, ppm)

Multiplicit
y

Integratio
n

Coupling
(

, Hz)

Assignm
ent

Structural
Context

1 8.09 Doublet (d) 2H 8.2
Ar-H (2,

[4]6)

Acid Ring:

Ortho to

C=O

(Deshielde

d)

2 7.28* Doublet (d) 2H 8.0 Ar-H (3,5)

Acid Ring:

Meta to

C=O

(Ortho to

Me)

3 7.18 Doublet (d) 2H 8.5 Ar-H (3',5')

Phenol

Ring: Ortho

to Pentyl

4 7.10 Doublet (d) 2H 8.5 Ar-H (2',6')

Phenol

Ring: Ortho

to Ester

Oxygen

5 2.62 Triplet (t) 2H 7.6
Ar-CH

-R

Benzylic

Methylene

6 2.44 Singlet (s) 3H - Ar-CH
Toluyl

Methyl

Group

7 1.63
Multiplet

(m)
2H -

-CH

-

Pentyl

Chain (

)
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8 1.35
Multiplet

(m)
4H -

-(CH

)

-

Pentyl

Chain (

)

9 0.90 Triplet (t) 3H 6.8 -CH Terminal

Methyl

*Note: The signal at 7.28 ppm may partially overlap with the residual CHCl

solvent peak (7.26 ppm).

13C NMR Spectral Analysis (100 MHz, CDCl )
The 13C spectrum confirms the ester linkage and the substitution pattern. Key diagnostic

peaks are the ester carbonyl (~165 ppm) and the separation of the aromatic carbons.

13C NMR Data Table
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Shift (

, ppm)
Carbon Type Assignment

Electronic
Environment

165.3 C=O Ester Carbonyl

Most deshielded;

diagnostic for ester

formation.

149.0 C Ar-C-O (Phenol Ring)
Ipso carbon attached

to ester oxygen.

144.4 C Ar-C-Me (Acid Ring)
Ipso carbon attached

to methyl group.

140.5 C Ar-C-Pentyl (Phenol

Ring)

Ipso carbon attached

to pentyl chain.

130.1 CH Ar-C (2,[4]6)
Acid ring; Ortho to

C=O.

129.2 CH Ar-C (3,[5]5)
Acid ring; Meta to

C=O.

129.0 CH Ar-C (3',5')
Phenol ring; Ortho to

Pentyl.

126.9 C Ar-C-CO (Acid Ring)
Ipso carbon attached

to carbonyl.

121.4 CH Ar-C (2',6')
Phenol ring; Ortho to

Oxygen.

35.4 CH Alkyl C1 (Benzylic)
Attached to aromatic

ring.

31.5 CH Alkyl C3
Central chain

methylene.

31.1 CH Alkyl C2 Beta to aromatic ring.

22.6 CH Alkyl C4
Penultimate

methylene.
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21.7 CH Ar-CH Toluyl Methyl.

14.1 CH Alkyl C5 Terminal Methyl.

Structural Visualization & Logic Map
The following diagram correlates the physical structure of the molecule with the observed

spectral signals, visualizing the "Shielding vs. Deshielding" zones.
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Figure 2: NMR Assignment Logic Map highlighting the electronic effects of the central ester

linkage on the aromatic protons.

Quality Control & Validation
When analyzing the spectrum of a synthesized batch, look for these specific impurity markers

to validate the protocol:

Unreacted 4-Pentylphenol: Look for a broad singlet (OH) around 4.5–5.0 ppm and a shift in

the aromatic region (free phenols have ortho protons upfield at ~6.7 ppm).
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Unreacted p-Toluic Acid: Look for a very broad singlet >10 ppm (COOH) and a downfield

shift of the acid ring protons.

Hydrolysis Products: If the sample is wet or old, the ester peak at 165.3 ppm in 13C NMR

will diminish, and acid/phenol peaks will appear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588158/docs#technical-guide-structural-
characterization-of-4-pentylphenyl-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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